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Compound of Interest

Compound Name: 4-Phenoxyphenylglyoxal hydrate

Cat. No.: B1369931

An In-depth Technical Guide to the Chemical Properties and Applications of 4-
Phenoxyphenylglyoxal Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-phenoxyphenylglyoxal
hydrate, a versatile bifunctional reagent. As a Senior Application Scientist, this document
moves beyond a simple data sheet to offer insights into its synthesis, reactivity, and profound
potential as a building block in modern medicinal and synthetic chemistry. We will explore the
causality behind its chemical behavior and provide actionable protocols grounded in
established chemical principles.

Introduction and Significance

4-Phenoxyphenylglyoxal hydrate is an aromatic a-ketoaldehyde distinguished by its 1,2-
dicarbonyl moiety and a phenoxy-substituted phenyl ring. The presence of the electron-
donating phenoxy group influences the reactivity of the aromatic ring and the adjacent glyoxal
functional group. In its solid state, it typically exists as a stable geminal diol (hydrate), which
readily equilibrates with the reactive dicarbonyl form in solution. This structural feature is key to
its utility, providing stability for storage while allowing for potent reactivity when needed.

Its primary value lies in its role as a precursor for constructing complex molecular architectures,
particularly nitrogen-containing heterocycles. Such scaffolds are of immense interest in drug
discovery, forming the core of numerous biologically active molecules. Understanding the
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properties of 4-phenoxyphenylglyoxal hydrate is therefore crucial for chemists aiming to
develop novel therapeutics and advanced materials.

Physicochemical and Safety Data

A clear understanding of a reagent's fundamental properties is the bedrock of successful and
safe experimentation. The key physicochemical data for 4-phenoxyphenylglyoxal hydrate
are summarized below.

Property Value Source(s)
CAS Number 92254-55-2

Molecular Formula C14H1204

Molecular Weight 244.24 g/mol

Typically a solid (e.g., light
Appearance
yellow)

4°C, in a dry, cool, well-
Storage Temperature ]
ventilated place

Safety and Handling Precautions: 4-Phenoxyphenylglyoxal hydrate is classified as an irritant.

o Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation. Harmful if swallowed.

e Handling: Always handle in a well-ventilated area or under a fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves,
and a lab coat. Avoid the formation of dust and aerosols.

o Storage: Store in a tightly closed container away from incompatible materials such as strong
oxidizing agents and strong bases.

Synthesis and Purification: A Proposed Protocol

While specific literature on the synthesis of 4-phenoxyphenylglyoxal hydrate is not readily
available, a robust and highly effective method can be extrapolated from the well-established
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oxidation of related acetophenones using selenium dioxide (SeOz2). This method is a

cornerstone of organic synthesis for preparing a-ketoaldehydes.

Proposed Synthetic Workflow:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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